Cas no 878761-33-2 (1-Phenyl-1-cyclopentanecarboxylic acid sodium salt)

• Product Name: 1-Phenyl-1-cyclopentanecarboxylic acid sodium salt
• CAS No: 878761-33-2
• MF: C₁₂H₁₃NaO₂
• MW: 212.220194578171
• CID: 1914112
• Update Time: 2022-07-26

1-Phenyl-1-cyclopentanecarboxylic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1-cyclopentanecarboxylic acid sodium salt

• Inchi： 1S/C12H14O2.Na/c13-11(14)12(8-4-5-9-12)10-6-2-1-3-7-10;/h1-3,6-7H,4-5,8-9H2,(H,13,14);/q;+1/p-1
• InChI Key： VZBHUXQXYOKHEM-UHFFFAOYSA-M
• SMILES： [Na+].C1(C2=CC=CC=C2)(C([O-])=O)CCCC1

Computed Properties

• Exact Mass: 212.081
• Monoisotopic Mass: 212.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2